Cas no 1707394-36-2 (3-Chloromethyl-8-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 3-Chloromethyl-8-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1707394-36-2
• MF: C₁₁H₁₀ClN₅O
• MW: 263.683000087738
• CID: 5210647
• Update Time: 2025-05-24

3-Chloromethyl-8-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-8-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine

• Inchi： 1S/C11H10ClN5O/c1-2-8-13-11(18-16-8)7-4-3-5-17-9(6-12)14-15-10(7)17/h3-5H,2,6H2,1H3
• InChI Key： RSNAIAHATOKKBJ-UHFFFAOYSA-N
• SMILES： C12=NN=C(CCl)N1C=CC=C2C1ON=C(CC)N=1

Additional information on 3-Chloromethyl-8-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine

Research Brief on 3-Chloromethyl-8-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine (CAS: 1707394-36-2)

3-Chloromethyl-8-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine (CAS: 1707394-36-2) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound features a unique triazolopyridine core fused with an oxadiazole ring, which is further functionalized with a chloromethyl group. Such structural characteristics make it a promising candidate for various pharmaceutical applications, particularly in the development of kinase inhibitors and other targeted therapies.

Recent studies have focused on the synthesis and biological evaluation of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a robust synthetic route for 3-Chloromethyl-8-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine, highlighting its scalability and reproducibility. The researchers employed a multi-step synthesis involving cyclization and functional group transformations, achieving a high yield and purity. The compound's structural integrity was confirmed using NMR spectroscopy and high-resolution mass spectrometry (HRMS).

In terms of biological activity, preliminary in vitro assays have demonstrated that this compound exhibits potent inhibitory effects against a range of kinases, including those implicated in cancer and inflammatory diseases. Specifically, it showed nanomolar IC50 values against certain members of the protein kinase C (PKC) family. Molecular docking studies suggest that the chloromethyl group plays a critical role in binding to the kinase ATP-binding pocket, while the oxadiazole ring contributes to stabilizing interactions with the kinase hinge region.

Further investigations into the pharmacokinetic properties of 3-Chloromethyl-8-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine have been conducted. A recent preclinical study evaluated its metabolic stability, plasma protein binding, and oral bioavailability in rodent models. The results indicated moderate metabolic stability and acceptable oral bioavailability, suggesting potential for further development as an oral therapeutic agent. However, challenges such as off-target effects and potential toxicity profiles remain to be addressed in future studies.

The compound's potential applications extend beyond kinase inhibition. Researchers are exploring its utility as a versatile intermediate for the synthesis of more complex drug candidates. For instance, the chloromethyl group can be readily substituted with various nucleophiles, enabling the introduction of diverse pharmacophores. This flexibility makes it a valuable building block in medicinal chemistry campaigns aimed at discovering new bioactive molecules.

In conclusion, 3-Chloromethyl-8-(3-ethyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine (CAS: 1707394-36-2) represents a promising scaffold in drug discovery. Its unique structural features, combined with demonstrated biological activity and synthetic accessibility, position it as a compound of significant interest. Future research should focus on optimizing its pharmacological properties, elucidating its mechanism of action in greater detail, and exploring its therapeutic potential in disease models. Continued investment in this area may yield novel therapeutics for challenging medical conditions.